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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

Molybdenum-Rhenium (Mo-Re) alloys at cryogenic temperatures. The addition of rhenium to

molybdenum significantly enhances its ductility and workability at low temperatures, making

these alloys crucial for applications in cryogenics, aerospace, and advanced research. This

document synthesizes available data on the mechanical, thermal, electrical, and

superconducting properties of Mo-Re alloys, details relevant experimental methodologies, and

presents logical workflows for material characterization.

Mechanical Properties at Cryogenic Temperatures
The primary advantage of Mo-Re alloys at low temperatures is their improved ductility

compared to pure molybdenum, which exhibits a high ductile-to-brittle transition temperature

(DBTT). The addition of rhenium significantly lowers the DBTT, enhancing the material's

toughness and resistance to brittle fracture at cryogenic temperatures.[1]

A study on dilute molybdenum-rhenium alloys demonstrated that increasing the rhenium

content leads to a decrease in the ductile-brittle transition temperature. For an Mo-7.7 at.% Re

alloy, the tensile DBTT in the recrystallized condition was found to be as low as -170°C (103 K).

[1]
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While comprehensive datasets for a wide range of Mo-Re compositions at specific cryogenic

temperatures like 77 K (-196 °C) and 4.2 K (-269 °C) are not readily available in the public

literature, research on a complex Fe-Co-Cr-Ni-Mo-C-based medium-entropy alloy provides

insight into the mechanical behavior of molybdenum-containing alloys at these temperatures.

Table 1: Mechanical Properties of a Mo-Re-C Containing Medium-Entropy Alloy at Cryogenic

Temperatures

Temperature (K)
Yield Strength
(MPa)

Ultimate Tensile
Strength (MPa)

Elongation (%)

298 (Room Temp.) 267 650 61.3

77 476 1211 66.8

4.2 537 1449 74.0

(Data extracted from a

study on a specific Fe-

Co-Cr-Ni-Mo-C based

medium-entropy alloy

and may not be

representative of all

Mo-Re alloys.)[2]

For commercially available alloys like Mo-47.5Re, mechanical properties are typically provided

at or above room temperature. For instance, the ultimate tensile strength of annealed Mo-

47.5Re is approximately 1180 MPa at room temperature.[3]

Superconducting Properties
Molybdenum-Rhenium alloys are known for their superconducting properties at low

temperatures. The critical temperature (Tc) of these alloys is dependent on the rhenium

concentration.

Table 2: Superconducting Properties of Molybdenum-Rhenium Alloys
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Alloy Composition (at.% Re)
Superconducting Critical Temperature
(Tc) (K)

Mo-47.5Re 10.9

(Data for other compositions is not consistently

available in a tabulated format.)[3]

Thermal and Electrical Properties
Detailed quantitative data for the thermal conductivity, electrical resistivity, and specific heat of

a wide range of Mo-Re alloys at cryogenic temperatures is sparse in publicly available

literature. However, some general characteristics and data for specific compositions can be

found.

Table 3: Thermal and Electrical Properties of Mo-47.5Re

Property Value Temperature

Thermal Conductivity 36.8 W/m·K Not Specified

Electrical Resistivity 2.2 x 10⁻⁷ Ω·m 20 °C

(Low-temperature specific data

for these properties is not

readily available.)[3]

Experimental Protocols
Accurate characterization of the physical properties of Mo-Re alloys at low temperatures

requires specialized experimental techniques and equipment.

Mechanical Testing at Cryogenic Temperatures
ASTM E1450: Standard Test Method for Tension Testing of Structural Alloys in Liquid Helium

This standard provides a detailed procedure for determining the tensile properties of structural

alloys at 4.2 K.
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Apparatus:

Tensile Testing Machine: A universal testing machine capable of applying a controlled

tensile load.

Cryostat: A dewar-style apparatus designed to contain liquid helium and the test

specimen. The cryostat must have appropriate feedthroughs for the load train and

instrumentation.

Load Train: Grips and pull rods made from materials that maintain their strength and do

not become excessively brittle at 4.2 K.

Extensometer: A cryogenic-rated extensometer to measure strain directly on the

specimen.

Temperature Measurement: Calibrated temperature sensors (e.g., silicon diodes, carbon-

glass resistors) to monitor the temperature of the specimen and the liquid helium bath.

Procedure:

Specimen Preparation: Machine the test specimen to the dimensions specified in ASTM

E8/E8M.

System Assembly: Mount the specimen in the grips and assemble the load train within the

cryostat.

Cool-down: Pre-cool the cryostat with liquid nitrogen and then fill it with liquid helium,

ensuring the specimen is fully submerged.

Thermal Equilibration: Allow the specimen to reach thermal equilibrium with the liquid

helium bath.

Tensile Test: Apply a tensile load at a controlled strain rate (typically ≤ 10⁻³ s⁻¹) until the

specimen fractures.

Data Acquisition: Record load, displacement (from the testing machine), and strain (from

the extensometer) as a function of time.
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Property Calculation: Determine yield strength, ultimate tensile strength, elongation, and

reduction of area from the collected data.

Electrical Resistivity Measurement
Four-Probe Method

The four-probe technique is a standard method for measuring the electrical resistivity of

materials, particularly at low temperatures where contact resistance can be significant.

Apparatus:

Cryostat: A cryostat capable of reaching and maintaining the desired low temperatures.

Sample Holder: A non-conductive holder to mount the sample, with electrical contacts for

the four probes.

Current Source: A stable DC or low-frequency AC current source.

Voltmeter: A high-impedance voltmeter to measure the voltage drop across the inner two

probes.

Temperature Controller and Sensor: To precisely control and measure the sample

temperature.

Procedure:

Sample Preparation: Prepare a sample of the Mo-Re alloy with a well-defined geometry

(e.g., a rectangular bar).

Probe Attachment: Attach four electrical leads to the sample in a linear, equally spaced

configuration. The outer two leads serve as the current probes, and the inner two as the

voltage probes.

Measurement:

Pass a known current (I) through the outer probes.
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Measure the voltage difference (V) across the inner probes.

The resistance (R) is calculated as R = V/I.

Resistivity Calculation: The electrical resistivity (ρ) is then calculated using the formula: ρ =

R * (A/L) * G where A is the cross-sectional area of the sample, L is the distance between

the voltage probes, and G is a geometric correction factor that depends on the sample and

probe geometry.

Temperature Dependence: Repeat the measurement at various temperatures to determine

the resistivity as a function of temperature.

Thermal Conductivity Measurement
Steady-State Longitudinal Heat Flow Method

This method is commonly used to determine the thermal conductivity of solid materials at low

temperatures.

Apparatus:

Cryostat with Vacuum Chamber: To provide a high-vacuum environment and control the

sample temperature.

Sample Holder: To mount the sample and provide thermal links to a heat sink and a

heater.

Heater: A small resistive heater attached to one end of the sample to generate a known

heat flow.

Heat Sink: A connection to the cryostat's cold stage to maintain a stable low temperature

at the other end of the sample.

Thermometers: Two calibrated thermometers placed at a known distance along the

sample to measure the temperature gradient.

Procedure:
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Sample Preparation: Prepare a rod-shaped sample of the Mo-Re alloy with a uniform

cross-section.

Mounting: Mount the sample in the holder, ensuring good thermal contact with the heater

and the heat sink. Attach the thermometers to the sample.

Evacuation: Evacuate the vacuum chamber to minimize heat loss through convection and

gas conduction.

Measurement:

Set the heat sink to the desired base temperature.

Apply a known power (Q) to the heater, which creates a longitudinal heat flow through

the sample.

Allow the system to reach a steady state, where the temperatures measured by the two

thermometers (T₁ and T₂) are stable.

The temperature difference (ΔT = T₁ - T₂) is recorded.

Thermal Conductivity Calculation: The thermal conductivity (k) is calculated using Fourier's

law of heat conduction: k = (Q * L) / (A * ΔT) where L is the distance between the

thermometers and A is the cross-sectional area of the sample.

Temperature Dependence: Repeat the measurement at different base temperatures to

obtain the thermal conductivity as a function of temperature.

Specific Heat Measurement
Adiabatic Heat-Pulse Calorimetry

This technique is widely used for measuring the specific heat of solids at low temperatures.

Apparatus:

Cryostat with High-Vacuum Chamber: To thermally isolate the sample.
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Sample Platform: A platform with very low thermal conductance to the surroundings, on

which the sample is mounted.

Heater: A small resistive heater attached to the sample.

Thermometer: A sensitive, calibrated thermometer in good thermal contact with the

sample.

Thermal Switch: A mechanism (e.g., a mechanical or gas-based switch) to thermally

connect and disconnect the sample from the cold stage of the cryostat.

Procedure:

Sample Preparation: Prepare a sample of known mass.

Mounting: Mount the sample on the platform and attach the heater and thermometer.

Thermal Isolation: Cool the sample to the desired starting temperature using the thermal

switch. Once at temperature, open the thermal switch to thermally isolate the sample.

Heat Pulse: Apply a short, known pulse of energy (ΔQ) to the sample using the heater.

Temperature Rise Measurement: Record the temperature of the sample before and after

the heat pulse to determine the temperature rise (ΔT).

Specific Heat Calculation: The heat capacity (C) of the sample is calculated as C = ΔQ /

ΔT. The specific heat (c) is then determined by dividing the heat capacity by the mass of

the sample.

Temperature Dependence: Repeat the measurement at different starting temperatures to

map out the specific heat as a function of temperature.
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Caption: Experimental workflow for characterizing the low-temperature physical properties of

Mo-Re alloys.
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Caption: Relationship between the structure and low-temperature physical properties of Mo-Re

alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molybdenum-rhenium-at-low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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